C28-NH2 vs. C28-OH: Cytotoxicity in A-Azepano-Lupanes
In a direct head-to-head comparison within the A-azepano-lupane series, replacing the C28 hydroxyl group (A-azepanobetulin) with a C28 primary amino group (A-azepano-28-amino-betulin) did not abrogate cytotoxic activity. A-azepano-28-amino-betulin exhibited GI50 values ranging from 1.16 to 2.27 μM across the full NCI-60 human tumor cell line panel, with highest activity against leukemia, colon cancer, non-small cell lung cancer, and breast cancer subpanels [1]. The C28-OH comparator A-azepanobetulin displayed comparable potency (no strong effect upon OH→NH2 substitution), and both compounds were approximately 5-fold and 4-fold more active than doxorubicin against HCT-15 colon cancer and NCI/ADR-RES ovarian cancer cell lines, respectively [1]. This demonstrates that C28 amination preserves the anticancer pharmacophore while providing a chemically distinct conjugation point.
| Evidence Dimension | In vitro cytotoxicity (GI50) across NCI-60 cancer cell line panel |
|---|---|
| Target Compound Data | A-azepano-28-amino-betulin: GI50 = 1.16–2.27 μM (all NCI-60 lines) |
| Comparator Or Baseline | A-azepanobetulin (C28-OH analog): comparable GI50 range; Doxorubicin (clinical comparator): ~5.8–11.4 μM vs. HCT-15; ~4.6–9.1 μM vs. NCI/ADR-RES |
| Quantified Difference | ~5-fold more active than doxorubicin vs. HCT-15; ~4-fold vs. NCI/ADR-RES; C28 NH2 vs. OH: no strong difference in cytotoxicity |
| Conditions | NCI-60 human tumor cell line panel, standard NCI protocol, 48 h exposure, sulforhodamine B assay |
Why This Matters
Researchers procuring a lupane scaffold for anticancer lead optimization can select the C28-amine variant for its equivalent potency plus superior synthetic tractability, without sacrificing the core cytotoxicity profile.
- [1] Kazakova OB, Lopatina TV, Baikova IP, Zileeva ZR, Vakhitova YV, Suponitsky KY. Synthesis, evaluation of cytotoxicity, and antimicrobial activity of A-azepano- and A-seco-3-amino-C28-aminolupanes. Med Chem Res. 2020;29:1508-1520. doi:10.1007/s00044-020-02577-6. View Source
